3,5-Dimethylisoxazole
Overview
Description
3,5-Dimethylisoxazole is an organic intermediate used in the preparation of various derivatives . It has been optimized to develop potent inhibitors of the BET (bromodomain and extra terminal domain) bromodomain family with good ligand efficiency . It also exhibits hypoglycemic activity .
Synthesis Analysis
3,5-Dimethylisoxazole derivatives have been designed and synthesized as potent BRD4 inhibitors . These derivatives exhibit excellent stability in liver microsomes .Molecular Structure Analysis
The molecular structure of 3,5-Dimethylisoxazole has been analyzed using various computational methods . The density functional theory calculations of these compounds were done with DFT/B3LYP/6-31+G (d,p) basis set .Chemical Reactions Analysis
3,5-Dimethylisoxazole has been involved in various chemical reactions. For instance, it has been used in the photochemical transformation of its first singlet excited state (π→ π*) . It has also been used in the thermal isomerization of isoxazole and 5-methylisoxazole .Physical And Chemical Properties Analysis
3,5-Dimethylisoxazole is a clear colourless to pale yellow liquid . Further physical and chemical properties can be analyzed using spectroscopic methods .Scientific Research Applications
Comprehensive Analysis of 3,5-Dimethylisoxazole Applications
3,5-Dimethylisoxazole is a versatile organic compound with a range of applications in scientific research. Below is a detailed analysis of its unique applications across various fields.
Inhibition of BET Bromodomains: BET (Bromodomain and Extra Terminal domain) bromodomains are recognized as promising therapeutic targets for various diseases. 3,5-Dimethylisoxazole derivatives have been optimized to develop potent inhibitors with good ligand efficiency . These inhibitors can disrupt protein-protein interactions involved in gene transcription, offering potential treatments for cancer and inflammatory diseases .
Anti-Breast Cancer Activity: Derivatives of 3,5-Dimethylisoxazole, such as 4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2H)-one , have shown potent inhibitory effects against BRD4 , a protein implicated in breast cancer . These compounds exhibit significant anti-proliferative activity and could serve as lead compounds for developing new anti-cancer drugs .
Hypoglycemic Activity: Research has indicated that 3,5-Dimethylisoxazole possesses hypoglycemic activity . This suggests potential applications in the treatment of diabetes by lowering blood glucose levels .
Acetyl-lysine-mimetic Bromodomain Ligands: The compound acts as an acetyl-lysine-mimetic bromodomain ligand . It can mimic acetylated lysines and bind to bromodomains, which are involved in reading the histone-acetylation code. This property is crucial for the epigenetic regulation of gene expression .
Modulation of Gene Expression: By targeting bromodomains, 3,5-Dimethylisoxazole derivatives can modulate gene expression. This is particularly relevant in the context of epigenetic therapies , where the goal is to correct abnormal gene expression profiles associated with diseases .
Development of Selective Probes: The compound’s ability to bind to bromodomains allows for the development of selective probes . These probes can be used to study the function of specific proteins within the BET family and CREBBP bromodomains, aiding in the understanding of their role in disease processes .
Therapeutic Target for Hematologic Cancers: 3,5-Dimethylisoxazole derivatives have been identified as novel inhibitors for the BET family, making them a therapeutic target for various hematologic cancers . These compounds can inhibit cell proliferation and induce apoptosis in cancer cells .
Chemical Research and Synthesis: In chemical research, 3,5-Dimethylisoxazole serves as a building block for synthesizing more complex molecules. Its structure allows for various substitutions, making it a valuable compound for developing new chemical entities with potential therapeutic applications .
Mechanism of Action
Target of Action
The primary target of 3,5-Dimethylisoxazole is Bromodomain-containing protein 4 (BRD4) . BRD4 is a member of the bromodomain and extra terminal domain (BET) family, which plays a crucial role in regulating gene transcription .
Mode of Action
3,5-Dimethylisoxazole acts as an acetyl-lysine-mimetic bromodomain ligand . It displaces acetylated histone-mimicking peptides from bromodomains . This interaction inhibits the activity of BRD4, thereby disrupting the transcription of genes regulated by this protein .
Biochemical Pathways
The inhibition of BRD4 by 3,5-Dimethylisoxazole affects various biochemical pathways. It modulates the expression of c-MYC and γ-H2AX, two proteins involved in cell proliferation and DNA damage response, respectively . This compound also induces DNA damage, inhibits cell migration and colony formation, and arrests the cell cycle at the G1 phase .
Pharmacokinetics
Its molecular weight is 971152 , which suggests that it may have good bioavailability due to its small size
Result of Action
The inhibition of BRD4 by 3,5-Dimethylisoxazole leads to significant anti-proliferative activity against certain cancer cell lines . For instance, it has been shown to exhibit potent inhibitory effects on both triple-negative breast cancer (TNBC) cell lines and MCF-7 cells .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3,5-dimethyl-1,2-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO/c1-4-3-5(2)7-6-4/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FICAQKBMCKEFDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6059784 |
Source
|
| Record name | Isoxazole, 3,5-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6059784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
97.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethylisoxazole | |
CAS RN |
300-87-8 |
Source
|
| Record name | 3,5-Dimethylisoxazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=300-87-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Dimethylisoxazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000300878 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,5-Dimethylisoxazole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40798 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Isoxazole, 3,5-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Isoxazole, 3,5-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6059784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-dimethylisoxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.547 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3,5-DIMETHYLISOXAZOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JS7C0HP303 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
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